Cas no 35875-16-2 (Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-)
35875-16-2 structure
Product Name:Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-
CAS No:35875-16-2
MF:C14H10N2O6
MW:302.239003658295
CID:310872
PubChem ID:393671
Update Time:2025-04-19
Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-
- 2-(3-Carboxyanilino)-3-nitrobenzoic acid
- 2-(3-Carboxyanilino)-3-nitrobenzoesaeure
- 2-[(3-carboxyphenyl)amino]-3-nitrobenzoic acid
- AC1L96NA
- AC1Q74BC
- AR-1D5727
- Benzoic acid, 2-((3-carboxyphenyl)amino)-3-nitro-
- CTK8D3288
- NSC696047
- UNII-PX85N2HA5K
- 2-(3-carboxyanilino)-3-nitro-benzoic acid
- 35875-16-2
- NSC-696047
- DTXSID30189433
- CHEMBL1982827
- Benzoic acid, 2-[(3-carboxyphenyl)amino]-3-nitro-
- NCI60_034318
- NSC 696047
- PX85N2HA5K
-
- Inchi: 1S/C14H10N2O6/c17-13(18)8-3-1-4-9(7-8)15-12-10(14(19)20)5-2-6-11(12)16(21)22/h1-7,15H,(H,17,18)(H,19,20)
- InChI Key: OADNRDRCKJFASV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C=1NC1C=CC=C(C(=O)O)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 302.0539
- Monoisotopic Mass: 302.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.571
- Boiling Point: 526.1°Cat760mmHg
- Flash Point: 272°C
- Refractive Index: 1.72
- PSA: 129.77
- LogP: 3.33100
Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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